Cas no 143767-97-9 (2-Methyl-4-phenyl-3-butyn-2-amine)

• Product Name: 2-Methyl-4-phenyl-3-butyn-2-amine
• CAS No: 143767-97-9
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 4459260
• PubChem ID: 15679609
• Update Time: 2025-06-08

2-Methyl-4-phenyl-3-butyn-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-amine, 2-methyl-4-phenyl-
• 2-methyl-4-phenylbut-3-yn-2-amine
• 2-Methyl-4-phenyl-3-butyn-2-amine
• 143767-97-9
• CS-0236254
• EN300-1699073
• TFA76797
• 820-514-6
• AKOS013315778

• Inchi： 1S/C11H13N/c1-11(2,12)9-8-10-6-4-3-5-7-10/h3-7H,12H2,1-2H3
• InChI Key： FWOGTLLXSBECKL-UHFFFAOYSA-N
• SMILES： CC(C)(N)C#CC1=CC=CC=C1

Computed Properties

• Exact Mass: 159.104799419Da
• Monoisotopic Mass: 159.104799419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 249.4±23.0 °C at 760 mmHg
• Flash Point: 106.5±17.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Methyl-4-phenyl-3-butyn-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methyl-4-phenyl-3-butyn-2-amine

Introduction to 2-Methyl-4-phenyl-3-butyn-2-amine (CAS No. 143767-97-9)

2-Methyl-4-phenyl-3-butyn-2-amine is a specialized organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 143767-97-9, features a conjugated system comprising an amine functional group, an alkyne moiety, and aromatic phenyl rings. Such structural attributes make it a promising candidate for further exploration in drug discovery and synthetic applications.

The molecular structure of 2-Methyl-4-phenyl-3-butyn-2-amine consists of a butynyl backbone substituted with a methyl group at the second carbon and a phenyl ring at the fourth carbon, with an amine group attached to the third carbon. This configuration imparts distinct electronic and steric properties, making it an intriguing subject for chemists and biologists alike. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse chemical reactivity, which can be leveraged in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The amine group in 2-Methyl-4-phenyl-3-butyn-2-amine is particularly noteworthy, as it serves as a common pharmacophore in many bioactive molecules. Researchers have been investigating how modifications around this core structure can influence biological activity, leading to novel therapeutic agents. The phenyl ring further enhances the compound’s potential by contributing to its lipophilicity and binding affinity to biological targets.

One of the most compelling aspects of 2-Methyl-4-phenyl-3-butyn-2-amine is its versatility in synthetic chemistry. The alkyne functional group provides multiple pathways for further functionalization, enabling chemists to design derivatives with tailored properties. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aromatic or heteroaromatic rings, while nucleophilic additions to the triple bond offer access to amines or carboxylic acids. These synthetic strategies have been instrumental in developing libraries of compounds for high-throughput screening.

The pharmaceutical industry has been particularly keen on exploring analogs of 2-Methyl-4-phenyl-3-butyn-2-amine due to its potential as a scaffold for drug development. Several studies have highlighted its role in modulating enzyme activity and receptor binding. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, making them candidates for treating conditions such as arthritis or neuroinflammation. Additionally, the butynyl moiety has been associated with enhanced membrane permeability, which could improve drug bioavailability.

Recent advances in computational chemistry have also contributed to the study of 2-Methyl-4-phenyl-3-butyn-2-amine. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These simulations have guided experimental efforts by identifying key residues involved in binding and optimizing lead compounds for further development. The integration of experimental data with computational predictions has accelerated the drug discovery process significantly.

The synthesis of 2-Methyl-4-phenyl-3-butyn-2-am ine (CAS No. 143767 - 97 - 9) itself presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent innovations in catalytic methods have simplified some of these processes, making it more feasible to produce this compound on a larger scale. Such advancements are crucial for supporting further research and commercial applications.

The broader significance of compounds like 2-Methyl - 4 - phenyl - 3 - butyn - 2 - am ine lies in their contribution to our understanding of molecular interactions at a fundamental level. By studying how small changes in structure affect biological activity, researchers can gain insights into mechanisms of action that may lead to breakthroughs in medicine. Moreover, these studies often uncover unexpected properties that open up new avenues for therapeutic development.

In conclusion, 2 - Methyl - 4 - phenyl - 3 - butyn - 2 - am ine (CAS No . 143767 - 97 - 9) represents an exciting opportunity for innovation in pharmaceutical chemistry . Its unique structural features , coupled with recent advancements in synthetic and computational methods , make it a valuable asset for researchers seeking novel bioactive molecules . As more data becomes available on its pharmacological properties , we can expect this compound to play an increasingly important role in drug discovery efforts worldwide .